Cas no 1396746-30-7 (2-(2-fluorophenoxy)-N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethylacetamide)

• Product Name: 2-(2-fluorophenoxy)-N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethylacetamide
• CAS No: 1396746-30-7
• MF: C₁₅H₁₇FN₂O₃
• MW: 292.305487394333
• CID: 6584991
• PubChem ID: 71781582
• Update Time: 2025-10-31

2-(2-fluorophenoxy)-N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluorophenoxy)-N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethylacetamide
• 2-(2-fluorophenoxy)-N-[2-hydroxy-2-(1-methylpyrrol-2-yl)ethyl]acetamide
• 2-(2-fluorophenoxy)-N-[2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl]acetamide
• 2-(2-fluorophenoxy)-N-(2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl)acetamide
• CHEMBL3439597
• F5857-0819
• AKOS024523380
• 1396746-30-7

• Inchi： 1S/C15H17FN2O3/c1-18-8-4-6-12(18)13(19)9-17-15(20)10-21-14-7-3-2-5-11(14)16/h2-8,13,19H,9-10H2,1H3,(H,17,20)
• InChI Key： BIEYNFYMJODGKL-UHFFFAOYSA-N
• SMILES： C(NCC(O)C1=CC=CN1C)(=O)COC1=CC=CC=C1F

Computed Properties

• Exact Mass: 292.12232057g/mol
• Monoisotopic Mass: 292.12232057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 63.5Ų

Additional information on 2-(2-fluorophenoxy)-N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethylacetamide

Comprehensive Overview of 2-(2-fluorophenoxy)-N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethylacetamide (CAS No. 1396746-30-7)

The compound 2-(2-fluorophenoxy)-N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethylacetamide, identified by its CAS No. 1396746-30-7, is a specialized organic molecule with a unique structural framework. This compound combines a fluorophenoxy moiety with a hydroxyethylacetamide group, linked to a 1-methyl-1H-pyrrole ring. Such structural features make it a subject of interest in pharmaceutical research, particularly in the development of novel therapeutic agents. The presence of the fluorine atom and the pyrrole ring suggests potential applications in drug design, where these groups often enhance bioavailability and target specificity.

In recent years, the scientific community has shown growing interest in fluorinated compounds due to their ability to modulate biological activity. The 2-(2-fluorophenoxy) segment in this molecule is particularly noteworthy, as fluorine incorporation is a common strategy to improve metabolic stability and binding affinity in drug candidates. Researchers are increasingly exploring such compounds for their potential in treating neurological disorders, given the pyrrole ring's role in central nervous system (CNS) targeting. This aligns with current trends in precision medicine and personalized therapeutics, where molecular specificity is paramount.

The hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethylacetamide moiety further enhances the compound's versatility. Hydroxy groups are often pivotal in forming hydrogen bonds with biological targets, while the methyl-pyrrole unit can contribute to lipophilicity, a critical factor in drug absorption. These attributes make CAS No. 1396746-30-7 a promising candidate for further investigation in medicinal chemistry and drug discovery. Its potential applications extend to areas like enzyme inhibition and receptor modulation, topics frequently searched by professionals in the field.

From a synthetic perspective, the preparation of 2-(2-fluorophenoxy)-N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethylacetamide involves multi-step organic reactions, including amide coupling and ether formation. These processes are well-documented in contemporary literature, reflecting the compound's relevance in modern synthetic chemistry. The use of fluorophenol derivatives as intermediates is a common practice, highlighting the importance of this compound in broader chemical workflows. Researchers often seek information on synthetic routes and optimization strategies, making this molecule a frequent topic in academic and industrial discussions.

Beyond its pharmaceutical potential, CAS No. 1396746-30-7 has garnered attention in material science. Fluorinated organic compounds are known for their unique electronic properties, which can be exploited in the development of advanced materials. The pyrrole ring, in particular, is a building block in conductive polymers, a hot topic in nanotechnology and flexible electronics. This dual applicability in both life sciences and material engineering underscores the compound's interdisciplinary significance.

In conclusion, 2-(2-fluorophenoxy)-N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethylacetamide (CAS No. 1396746-30-7) represents a compelling example of how tailored molecular design can address diverse scientific challenges. Its structural features align with current research priorities, from drug development to advanced materials. As the demand for innovative chemical entities grows, compounds like this will likely remain at the forefront of scientific exploration, answering pressing questions in both academia and industry.